Cas no 77168-85-5 (Methyl 5-chloro-6-methylpyrazine-2-carboxylate)

• Product Name: Methyl 5-chloro-6-methylpyrazine-2-carboxylate
• CAS No: 77168-85-5
• MF: C₇H₇ClN₂O₂
• MW: 186.595680475235
• MDL: MFCD18633146
• CID: 1039981
• PubChem ID: 12619146
• Update Time: 2025-10-29

Methyl 5-chloro-6-methylpyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-6-methylpyrazine-2-carboxylate
• 5-Chloro-6-methyl-pyrazine-2-carboxylic acid methyl ester
• 5-Chloro-6-methyl-2-pyrazinecarboxylic acid methyl ester
• Pyrazinecarboxylic acid, 5-chloro-6-methyl-, methyl ester
• PubChem24151
• GGNGFNQPYMKDDR-UHFFFAOYSA-N
• BBL102856
• ABP001119
• 2047AC
• STL556664
• CM10047
• AMY11516
• Methyl5-chloro-6-methylpyrazine-2-carboxylate
• Methyl 5-chloro-6-methyl-pyrazine-2-carboxylate
• MFCD18633146
• EN300-317144
• AKOS006319723
• CS-W019404
• 77168-85-5
• Z1198649623
• FT-0708468
• SB38690
• METHYL 5-CHLORO-6-METHYL-2-PYRAZINE CARBOXYLATE
• SY111283
• AS-10127
• DTXSID80504556
• F13826
• SCHEMBL3710244
• AC-26749
• DB-075254
• methyl 5-chloro-6-methyl-2-pyrazinecarboxylate
• AU-004/43508417

• MDL： MFCD18633146
• Inchi： 1S/C7H7ClN2O2/c1-4-6(8)9-3-5(10-4)7(11)12-2/h3H,1-2H3
• InChI Key： GGNGFNQPYMKDDR-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NC(C(=O)OC)=CN=1

Computed Properties

• Exact Mass: 186.0196052g/mol
• Monoisotopic Mass: 186.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.1
• XLogP3: 1.3

Experimental Properties

• Density: 1.314
• Melting Point: 40-43 ºC
• Boiling Point: 260 ºC
• Flash Point: 111 ºC
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Methyl 5-chloro-6-methylpyrazine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on Methyl 5-chloro-6-methylpyrazine-2-carboxylate

Recent Advances in the Synthesis and Applications of Methyl 5-chloro-6-methylpyrazine-2-carboxylate (CAS: 77168-85-5)

Methyl 5-chloro-6-methylpyrazine-2-carboxylate (CAS: 77168-85-5) is a pyrazine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for Methyl 5-chloro-6-methylpyrazine-2-carboxylate, emphasizing its role as a precursor for the development of novel kinase inhibitors. The study demonstrated that this compound could be efficiently synthesized through a multi-step process involving chlorination and esterification of pyrazine derivatives. The resulting product exhibited high purity and yield, making it a promising candidate for large-scale pharmaceutical production. Furthermore, the study highlighted the compound's stability under various conditions, which is crucial for its application in drug formulation.

Another significant development was reported in a 2023 study published in Bioorganic & Medicinal Chemistry Letters, where Methyl 5-chloro-6-methylpyrazine-2-carboxylate was investigated for its antimicrobial properties. The study revealed that derivatives of this compound exhibited potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead compound for the development of new antibiotics. These findings are particularly relevant in the context of the growing global threat of antibiotic resistance.

Beyond its antimicrobial applications, Methyl 5-chloro-6-methylpyrazine-2-carboxylate has also been explored for its role in cancer therapy. A recent preprint on bioRxiv detailed its use as a building block for the synthesis of small-molecule inhibitors targeting specific oncogenic kinases. The study demonstrated that the compound's unique structural features allowed for the development of highly selective inhibitors with minimal off-target effects. This research opens new avenues for the design of targeted cancer therapies, particularly for malignancies driven by kinase dysregulation.

In conclusion, Methyl 5-chloro-6-methylpyrazine-2-carboxylate (CAS: 77168-85-5) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, coupled with its demonstrated biological activities, positions it as a valuable tool for drug discovery. Future research should focus on optimizing its synthetic pathways, exploring additional therapeutic applications, and conducting preclinical studies to evaluate its safety and efficacy. The ongoing advancements in this area underscore the compound's potential to contribute to the development of novel therapeutics for a range of diseases.